Cas no 624746-77-6 (1-ethyl-4-methyl-1H-imidazole-2-carbaldehyde)

1-ethyl-4-methyl-1H-imidazole-2-carbaldehyde structure
624746-77-6 structure
Product Name:1-ethyl-4-methyl-1H-imidazole-2-carbaldehyde
CAS No:624746-77-6
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD14583897
CID:1017198
PubChem ID:22181654
Update Time:2025-04-20

1-ethyl-4-methyl-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2-carboxaldehyde,1-ethyl-4-methyl-(9CI)
    • 1-ethyl-4-methyl-1H-imidazole-2-carbaldehyde
    • CS-0374095
    • 1-Ethyl-4-methyl-1H-imidazole-2-carboxaldehyde
    • 624746-77-6
    • AKOS027411057
    • SCHEMBL5896671
    • LS-11808
    • STL584897
    • EN300-233160
    • 1-ETHYL-4-METHYLIMIDAZOLE-2-CARBALDEHYDE
    • MFCD14583897
    • DB-375245
    • MDL: MFCD14583897
    • Inchi: 1S/C7H10N2O/c1-3-9-4-6(2)8-7(9)5-10/h4-5H,3H2,1-2H3
    • InChI Key: IWJNLBTUHQADTO-UHFFFAOYSA-N
    • SMILES: O=CC1=NC(C)=CN1CC

Computed Properties

  • Exact Mass: 138.079
  • Monoisotopic Mass: 138.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 275.3±33.0 °C at 760 mmHg
  • Flash Point: 120.3±25.4 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-ethyl-4-methyl-1H-imidazole-2-carbaldehyde Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB502905-500 mg
1-Ethyl-4-methyl-1H-imidazole-2-carbaldehyde
624746-77-6
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€432.20 2023-01-04
abcr
AB502905-1 g
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abcr
AB502905-500mg
1-Ethyl-4-methyl-1H-imidazole-2-carbaldehyde; .
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€461.00 2025-04-17
abcr
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Enamine
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Enamine
EN300-233160-0.25g
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